Superconductivity in intercalated buckled two-dimensional materials: KGe2
Physical Chemistry Chemical Physics Pub Date: 2018-09-05 DOI: 10.1039/C8CP03446J
Abstract
Germanene has emerged as a novel two-dimensional material with various interesting properties and applications. Here we report the possibility of superconductivity in a stable potassium intercalated germanene compound, KGe2, with a transition temperature Tc ∼ 11 K, and an electron–phonon coupling of 1.9. Applying a 5% tensile strain, which reduces the buckling height by 4.5%, leads to the reduction of the electron–phonon coupling by 11% and a slight increase in Tc ∼ 12 K. That is, strong electron–phonon coupling results from the buckled structure of the germanene layers. Despite being an intercalated van der Waals material similar to intercalated graphite superconductors, it does not possess an occupied interlayer state.
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Journal Name：Physical Chemistry Chemical Physics
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